
Proper Disposal of SR-0813: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SR-0813

Cat. No.: B10823721 Get Quote

Essential guidance for the safe handling and disposal of SR-0813, a potent and selective

ENL/AF9 YEATS domain inhibitor used in acute leukemia research. This document provides

clear, procedural instructions to ensure the safety of laboratory personnel and compliance with

environmental regulations.

Researchers and drug development professionals handling SR-0813 must adhere to strict

disposal protocols due to its chemical nature. While research indicates no unexpected or

unusually high safety hazards were encountered during its initial characterization, proper

disposal is paramount to maintaining a safe laboratory environment.[1][2][3]

Key Chemical and Safety Data
A thorough understanding of the properties of SR-0813 is the first step toward safe handling

and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Weight 496.62 g/mol [4]

IC50 (ENL YEATS domain) 25 nM [5]

EC50 (ENL YEATS domain) 205 nM [5]

IC50 (AF9 YEATS domain) 311 nM [5]

EC50 (AF9 YEATS domain) 76 nM (CETSA) [5]

Kd (ENL YEATS) 30 nM [4]

Kd (MAP3K19) 3.5 µM [5]

Experimental Protocols for Safe Disposal
The proper disposal of SR-0813, as with any laboratory chemical, should always be guided by

the information provided in the Safety Data Sheet (SDS) and institutional and local regulations.

The following is a general step-by-step protocol for the disposal of SR-0813 waste.

Step 1: Waste Identification and Segregation

Identify all waste streams containing SR-0813. This includes pure, unused compound,

contaminated labware (e.g., pipette tips, vials, gloves), and solutions containing the

compound.

Segregate SR-0813 waste from other laboratory waste at the point of generation. Do not mix

with non-hazardous waste or other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

Solid Waste: Collect contaminated solids such as gloves, absorbent paper, and empty vials

in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing SR-0813 in a dedicated, leak-proof, and

chemically compatible hazardous waste container. The container must be kept closed when

not in use.

Step 2: Waste Labeling and Storage
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Label all waste containers clearly and accurately. The label should include:

The words "Hazardous Waste"

The full chemical name: SR-0813

The concentration of SR-0813 in the container

The primary hazards associated with the compound (refer to the SDS)

The date the waste was first added to the container

Store waste containers in a designated satellite accumulation area within the laboratory. This

area should be secure, well-ventilated, and away from general laboratory traffic.

Step 3: Disposal Request and Pickup

Follow your institution's procedures for hazardous waste disposal. This typically involves

submitting a request for waste pickup through your Environmental Health and Safety (EHS)

department.

Do not dispose of SR-0813 down the drain.[6][7] Unused or concentrated chemicals are

generally prohibited from sewer disposal.[6]

Do not dispose of solid SR-0813 waste in the regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with SR-0813.
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Caption: SR-0813 Disposal Decision Workflow.
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Disclaimer: This information is intended as a general guide. Always consult the official Safety

Data Sheet for SR-0813 and your institution's specific waste disposal protocols. Local, state,

and federal regulations for hazardous waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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